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Abstract
Foslevcromakalim (formerly QLS-101) is a novel, water-soluble prodrug of levcromakalim, a

potent adenosine triphosphate-sensitive potassium (KATP) channel opener, currently under

investigation as a topical ophthalmic solution for the reduction of intraocular pressure (IOP) in

patients with glaucoma and ocular hypertension. This technical guide provides a

comprehensive overview of the pharmacology of foslevcromakalim, including its mechanism

of action, preclinical and clinical efficacy, safety profile, and the experimental methodologies

employed in its evaluation. By targeting the conventional outflow pathway through a unique

mechanism, foslevcromakalim represents a promising new therapeutic class for the

management of glaucoma.

Introduction
Glaucoma is a leading cause of irreversible blindness worldwide, characterized by progressive

optic neuropathy and visual field loss. Elevated intraocular pressure (IOP) is the primary

modifiable risk factor for the development and progression of glaucoma. Current therapeutic

strategies primarily focus on reducing aqueous humor production or increasing its outflow

through the uveoscleral or conventional pathways. However, a significant unmet need remains
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for novel therapeutic agents with distinct mechanisms of action that can provide additional IOP

lowering or be effective in patients who are refractory to existing treatments.

Foslevcromakalim emerges as a first-in-class therapeutic candidate that targets the ATP-

sensitive potassium (KATP) channels in the eye. As a prodrug, foslevcromakalim is converted

to its active moiety, levcromakalim, in ocular tissues. Levcromakalim, a selective KATP channel

opener, induces hyperpolarization of cell membranes, leading to smooth muscle relaxation. In

the eye, this action is believed to enhance aqueous humor outflow through the trabecular

meshwork and Schlemm's canal, thereby reducing IOP. This guide delves into the core

pharmacological principles of foslevcromakalim, presenting key data and experimental

designs that form the basis of its development.

Mechanism of Action
Foslevcromakalim's therapeutic effect is mediated by its active metabolite, levcromakalim,

which is a potent opener of ATP-sensitive potassium (KATP) channels. These channels are

hetero-octameric protein complexes composed of four pore-forming inwardly rectifying

potassium channel (Kir6.x) subunits and four regulatory sulfonylurea receptor (SURx) subunits.

The proposed mechanism of action for foslevcromakalim in lowering IOP involves the

following steps:

Topical Administration and Conversion: Foslevcromakalim is administered as a topical

ophthalmic solution. Its water-solubility facilitates formulation and delivery to the ocular

surface. In ocular tissues, it is rapidly converted by phosphatases to the active compound,

levcromakalim.[1]

KATP Channel Activation: Levcromakalim binds to the SUR2B subunit of the KATP channels

present in the cells of the trabecular meshwork and the endothelium of Schlemm's canal.

Cellular Hyperpolarization: Activation of KATP channels leads to an efflux of potassium ions

(K+) from the cells, causing hyperpolarization of the cell membrane.

Smooth Muscle Relaxation and Increased Outflow: The hyperpolarization of trabecular

meshwork cells and the endothelial cells of Schlemm's canal leads to cellular relaxation. This

relaxation is thought to increase the effective filtration area of the trabecular meshwork and
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dilate Schlemm's canal, thereby increasing the outflow of aqueous humor through the

conventional pathway.

Reduction of Episcleral Venous Pressure: Evidence also suggests that KATP channel

openers can induce vasodilation of the episcleral veins, which may contribute to a reduction

in episcleral venous pressure and consequently lower IOP.[2]

Signaling Pathway
The activation of KATP channels by levcromakalim initiates a signaling cascade that ultimately

leads to the relaxation of the trabecular meshwork. While the complete pathway is still under

investigation, evidence suggests the involvement of the Extracellular signal-regulated kinase

(Erk1/2) pathway.
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Caption: Proposed signaling pathway of foslevcromakalim in the trabecular meshwork.
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Data Presentation: Efficacy and Safety
While the full peer-reviewed data from the Phase 2 clinical trial of foslevcromakalim (QLS-

101), known as the QC-201 study, are not yet publicly available, press releases from Qlaris Bio

have indicated a "positive efficacy signal" and a "favorable safety and tolerability profile".[1][3]

To provide an indication of the potential efficacy of this class of compounds, data from the

Phase 2 trials of a closely related topical KATP channel modulator, QLS-111, are presented

below. These trials, Osprey and Apteryx, evaluated the IOP-lowering effect of QLS-111 in

patients with primary open-angle glaucoma (POAG) or ocular hypertension (OHT).

Table 1: Summary of Efficacy Data from the Osprey Phase 2 Trial (QLS-111)

Parameter
QLS-111 (0.015% once
daily)

Vehicle

Baseline Mean Diurnal IOP

(mmHg)
23.0 N/A

Mean IOP Reduction from

Baseline (mmHg)
3.7 N/A

Data from a press release regarding the Osprey trial (NCT06016972).[4]

Table 2: Summary of Efficacy Data from the Apteryx Phase 2 Trial (QLS-111 as adjunctive

therapy to Latanoprost)

Parameter
Latanoprost + QLS-
111 (0.015% once
daily)

Latanoprost + QLS-
111 (0.015% twice
daily)

Latanoprost Alone

Baseline Mean

Diurnal IOP (mmHg)

on Latanoprost

19.8 19.8 19.8

Additional Mean IOP

Reduction (mmHg)
3.2 3.6 N/A
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Data from a press release regarding the Apteryx trial (NCT06249152).[4]

Table 3: Preclinical Pharmacokinetic Parameters of a Cromakalim Prodrug (CKLP1) in Hound

Dogs

Parameter CKLP1
Levcromakalim
(metabolite)

Half-life (t½) (min) 295.3 ± 140.4 96.2 ± 27

Maximum Concentration

(Cmax) (ng/mL)
10.5 ± 1.6 1.2 ± 0.2

Area Under the Curve

(AUClast) (ng·min/mL)
5261.4 ± 918.9 281.2 ± 110.8

Data from a study on CKLP1, a similar cromakalim prodrug.[5]

Experimental Protocols
The clinical development of foslevcromakalim has involved rigorous preclinical and clinical

testing. The following sections outline the methodologies for key experiments cited in the

evaluation of KATP channel openers in ophthalmology.

Clinical Trial Protocol (Based on QLS-101 Phase 2
Studies)
The Phase 2 clinical program for foslevcromakalim (QLS-101) included the QC-201 and QC-

202 studies.

Study Design: Randomized, double-masked, active-controlled (QC-202 vs. timolol), multi-

center studies.

Patient Population: Patients with primary open-angle glaucoma, ocular hypertension, or

normal-tension glaucoma.

Inclusion Criteria: Age ≥ 18 years, diagnosis of POAG or OHT, and a baseline IOP within a

specified range.
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Exclusion Criteria: History of significant ocular surgery, ocular inflammation, or use of

confounding medications.

Intervention: Topical ophthalmic solution of foslevcromakalim (various concentrations) or

active comparator (e.g., timolol 0.5%).

Primary Endpoints:

Change from baseline in diurnal IOP at a specified time point (e.g., Day 28).

Evaluation of ocular and systemic adverse events.

Secondary Endpoints:

Percentage of patients achieving a ≥20% reduction in IOP.

Mean change in IOP at different time points.
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Caption: A simplified workflow for a Phase 2 clinical trial of an IOP-lowering drug.
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Measurement of Aqueous Humor Outflow Facility
Method:Ex vivo perfusion of human anterior segments.

Procedure:

Human donor eyes are dissected to isolate the anterior segment.

The anterior segment is mounted in a perfusion chamber.

A perfusion medium (e.g., DMEM) is infused into the anterior chamber at a constant flow

rate or pressure.

The corresponding IOP is measured using a pressure transducer.

The test compound (foslevcromakalim or levcromakalim) is added to the perfusion

medium.

Changes in IOP are recorded, and the outflow facility (C) is calculated using the Goldmann

equation: C = F / (IOP - EVP), where F is the flow rate and EVP is the episcleral venous

pressure (often assumed to be zero in this model).

Patch-Clamp Electrophysiology of Trabecular Meshwork
Cells

Method: Whole-cell patch-clamp recording.

Procedure:

Primary human trabecular meshwork cells are cultured.

A glass micropipette with a small tip diameter is filled with an internal solution and brought

into contact with the cell membrane.

A high-resistance "giga-seal" is formed between the pipette and the cell membrane.

The membrane patch is ruptured to allow electrical access to the whole cell.
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The membrane potential is clamped at a specific voltage, and the resulting currents are

measured.

The test compound (levcromakalim) is applied to the cell, and changes in potassium

currents are recorded to confirm KATP channel activation.

Future Directions
The promising preclinical and early clinical data for foslevcromakalim and related KATP

channel modulators warrant further investigation. Future research will likely focus on:

Phase 3 Clinical Trials: Larger, pivotal trials to confirm the efficacy and safety of

foslevcromakalim for the treatment of glaucoma and ocular hypertension.

Combination Therapy: Evaluating the additive IOP-lowering effects of foslevcromakalim
when used in conjunction with other classes of glaucoma medications, such as prostaglandin

analogs and rho kinase inhibitors.

Neuroprotection: Investigating the potential neuroprotective effects of foslevcromakalim on

retinal ganglion cells, independent of its IOP-lowering activity.

Long-term Safety: Assessing the long-term safety and tolerability of chronic topical

administration of foslevcromakalim.

Conclusion
Foslevcromakalim represents a novel approach to the medical management of glaucoma. By

targeting ATP-sensitive potassium channels in the conventional outflow pathway, it offers a

distinct mechanism of action with the potential to provide significant IOP reduction. The

available data suggest a favorable efficacy and safety profile, positioning foslevcromakalim as

a promising candidate for a new class of ocular hypotensive agents. Further clinical

development will be crucial to fully elucidate its therapeutic role in the glaucoma treatment

paradigm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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